Cas no 38857-62-4 (3-Methylcyclohexane-1-carbonitrile)

• Product Name: 3-Methylcyclohexane-1-carbonitrile
• CAS No: 38857-62-4
• MF: C₈H₁₃N
• MW: 123.195522069931
• CID: 2106262
• PubChem ID: 19800740
• Update Time: 2025-05-20

3-Methylcyclohexane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-methylCyclohexanecarbonitrile
• 3-methylcyclohexane-1-carbonitrile
• ZVLDVDKLXFBSPU-UHFFFAOYSA-N
• NE34758
• Z445223596
• 3-Methylcyclohexane-1-carbonitrile

• Inchi： 1S/C8H13N/c1-7-3-2-4-8(5-7)6-9/h7-8H,2-5H2,1H3
• InChI Key： ZVLDVDKLXFBSPU-UHFFFAOYSA-N
• SMILES： N#CC1CCCC(C)C1

Computed Properties

• Exact Mass: 123.104799419g/mol
• Monoisotopic Mass: 123.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8
• XLogP3: 2.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles

Additional information on 3-Methylcyclohexane-1-carbonitrile

3-Methylcyclohexane-1-carbonitrile (CAS No. 38857-62-4): An Overview of Its Properties, Applications, and Recent Research

3-Methylcyclohexane-1-carbonitrile (CAS No. 38857-62-4) is a versatile organic compound that has garnered significant attention in various fields, including organic synthesis, pharmaceuticals, and materials science. This compound is characterized by its unique molecular structure, which consists of a cyclohexane ring with a methyl group and a cyano group attached to the first carbon atom. The combination of these functional groups imparts distinct chemical and physical properties that make it valuable for a wide range of applications.

The molecular formula of 3-Methylcyclohexane-1-carbonitrile is C₈H₁₃N, and its molecular weight is approximately 127.19 g/mol. The compound is typically a colorless liquid at room temperature with a boiling point of around 175°C. It is insoluble in water but readily soluble in common organic solvents such as ethanol, acetone, and dichloromethane. These solubility properties make it easy to handle and process in laboratory and industrial settings.

In terms of its chemical reactivity, 3-Methylcyclohexane-1-carbonitrile exhibits typical behavior for nitriles. The cyano group can undergo various reactions, including hydrolysis to form carboxylic acids, reduction to form primary amines, and nucleophilic substitution to form other functional groups. These reactions are crucial for the synthesis of more complex molecules and intermediates in organic synthesis.

One of the key applications of 3-Methylcyclohexane-1-carbonitrile is in the pharmaceutical industry. It serves as an important intermediate in the synthesis of various drugs and medicinal compounds. For instance, it can be used to synthesize anti-inflammatory agents, analgesics, and other therapeutic molecules. Recent research has also explored its potential as a precursor for the development of novel drug candidates with improved efficacy and reduced side effects.

In the field of materials science, 3-Methylcyclohexane-1-carbonitrile has been investigated for its use in the production of advanced polymers and coatings. Its unique structure allows it to be incorporated into polymer chains, enhancing their mechanical properties and thermal stability. This makes it suitable for applications in electronics, automotive, and aerospace industries where high-performance materials are required.

Beyond its practical applications, 3-Methylcyclohexane-1-carbonitrile has also been the subject of numerous academic studies aimed at understanding its fundamental properties and reactivity. Researchers have used computational methods to model its electronic structure and predict its behavior under different conditions. These studies have provided valuable insights into the mechanisms underlying its chemical reactions and have guided the development of new synthetic methodologies.

A recent study published in the Journal of Organic Chemistry highlighted the use of 3-Methylcyclohexane-1-carbonitrile in the synthesis of chiral compounds through asymmetric catalysis. The researchers demonstrated that by using a chiral catalyst, they could achieve high enantioselectivity in the formation of chiral centers on the cyclohexane ring. This finding has significant implications for the production of enantiomerically pure drugs and other chiral molecules.

In addition to its synthetic utility, 3-Methylcyclohexane-1-carbonitrile has also been studied for its potential environmental impact. While it is not classified as a hazardous substance under current regulations, researchers have investigated its biodegradability and toxicity to ensure its safe use in industrial processes. Studies have shown that it can be effectively degraded by microorganisms under aerobic conditions, reducing its potential for environmental accumulation.

The safety profile of 3-Methylcyclohexane-1-carbonitrile is another important consideration for its widespread use. It is generally considered safe when handled according to standard laboratory practices. However, like many organic compounds, it should be stored away from heat sources and incompatible materials to prevent accidental reactions or release into the environment.

In conclusion, 3-Methylcyclohexane-1-carbonitrile (CAS No. 38857-62-4) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceuticals, materials science, and environmental studies. Its unique chemical structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities for its use, it is likely that this compound will remain an important player in various scientific fields for years to come.